7-Cyanomethotrexate Dimethyl Ester
7-Cyanomethotrexate Dimethyl Ester
Brand Name:
Vulcanchem
CAS No.:
112163-39-0
VCID:
VC0018571
InChI:
InChI=1S/C23H25N9O5/c1-32(11-16-15(10-24)28-20-18(27-16)19(25)30-23(26)31-20)13-6-4-12(5-7-13)21(34)29-14(22(35)37-3)8-9-17(33)36-2/h4-7,14H,8-9,11H2,1-3H3,(H,29,34)(H4,25,26,28,30,31)/t14-/m0/s1
SMILES:
CN(CC1=C(N=C2C(=N1)C(=NC(=N2)N)N)C#N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC
Molecular Formula:
C₂₃H₂₅N₉O₅
Molecular Weight:
507.5
7-Cyanomethotrexate Dimethyl Ester
CAS No.: 112163-39-0
Cat. No.: VC0018571
Molecular Formula: C₂₃H₂₅N₉O₅
Molecular Weight: 507.5
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112163-39-0 |
|---|---|
| Molecular Formula | C₂₃H₂₅N₉O₅ |
| Molecular Weight | 507.5 |
| IUPAC Name | dimethyl (2S)-2-[[4-[(2,4-diamino-7-cyanopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C23H25N9O5/c1-32(11-16-15(10-24)28-20-18(27-16)19(25)30-23(26)31-20)13-6-4-12(5-7-13)21(34)29-14(22(35)37-3)8-9-17(33)36-2/h4-7,14H,8-9,11H2,1-3H3,(H,29,34)(H4,25,26,28,30,31)/t14-/m0/s1 |
| SMILES | CN(CC1=C(N=C2C(=N1)C(=NC(=N2)N)N)C#N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
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